Cas no 1344952-41-5 (4-bromo-2-(1S)-1-hydroxyethylphenol)

4-Bromo-2-(1S)-1-hydroxyethylphenol is a chiral phenolic compound featuring a bromine substituent at the para position and a (1S)-1-hydroxyethyl group at the ortho position relative to the hydroxyl group. This structure imparts distinct reactivity, making it valuable as an intermediate in organic synthesis, particularly for asymmetric reactions and pharmaceutical applications. The presence of both hydroxyl and bromine functionalities enhances its utility in cross-coupling reactions, while the chiral center enables enantioselective transformations. Its well-defined stereochemistry and purity are critical for producing optically active compounds. Suitable for controlled functionalization, this compound is often employed in the development of bioactive molecules and fine chemicals.
4-bromo-2-(1S)-1-hydroxyethylphenol structure
1344952-41-5 structure
Product Name:4-bromo-2-(1S)-1-hydroxyethylphenol
CAS No:1344952-41-5
MF:C8H9BrO2
MW:217.059861898422
CID:6372824
PubChem ID:29892632
Update Time:2025-05-24

4-bromo-2-(1S)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-(1S)-1-hydroxyethylphenol
    • Benzenemethanol, 5-bromo-2-hydroxy-α-methyl-, (αS)-
    • (s)-4-Bromo-2-(1-hydroxyethyl)phenol
    • 4-bromo-2-[(1S)-1-hydroxyethyl]phenol
    • AKOS017359560
    • CS-0353915
    • EN300-1913375
    • 1344952-41-5
    • Inchi: 1S/C8H9BrO2/c1-5(10)7-4-6(9)2-3-8(7)11/h2-5,10-11H,1H3/t5-/m0/s1
    • InChI Key: GYAGFKJTZFIQOE-YFKPBYRVSA-N
    • SMILES: [C@H](C1C=C(Br)C=CC=1O)(O)C

Computed Properties

  • Exact Mass: 215.97859g/mol
  • Monoisotopic Mass: 215.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.606±0.06 g/cm3(Predicted)
  • Boiling Point: 280.4±10.0 °C(Predicted)
  • pka: 9.47±0.48(Predicted)

4-bromo-2-(1S)-1-hydroxyethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1913375-0.05g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
0.05g
$647.0 2023-09-17
Enamine
EN300-1913375-0.1g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
0.1g
$678.0 2023-09-17
Enamine
EN300-1913375-0.25g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
0.25g
$708.0 2023-09-17
Enamine
EN300-1913375-0.5g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
0.5g
$739.0 2023-09-17
Enamine
EN300-1913375-1.0g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
1g
$1129.0 2023-06-02
Enamine
EN300-1913375-2.5g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
2.5g
$1509.0 2023-09-17
Enamine
EN300-1913375-5.0g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
5g
$3273.0 2023-06-02
Enamine
EN300-1913375-10.0g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
10g
$4852.0 2023-06-02
Enamine
EN300-1913375-1g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
1g
$770.0 2023-09-17
Enamine
EN300-1913375-5g
4-bromo-2-[(1S)-1-hydroxyethyl]phenol
1344952-41-5
5g
$2235.0 2023-09-17

Additional information on 4-bromo-2-(1S)-1-hydroxyethylphenol

4-Bromo-2-(1S)-1-hydroxyethylphenol: A Comprehensive Overview

4-Bromo-2-(1S)-1-hydroxyethylphenol is a structurally unique aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, with its CAS number 1344952-41-5, is characterized by its phenolic structure, a bromine substituent at the 4-position, and a hydroxyl-containing ethyl group at the 2-position. The stereochemistry at the hydroxyl group is specified as (1S), which adds a layer of complexity to its synthesis and potential applications.

The synthesis of 4-bromo-2-(1S)-1-hydroxyethylphenol involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, making it a valuable tool in chiral chemistry. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving efficient coupling reactions that are essential for constructing the phenolic framework.

One of the most promising applications of 4-bromo-2-(1S)-1-hydroxyethylphenol lies in its role as an intermediate in drug discovery. The presence of a phenolic group and a bromine atom provides multiple sites for further functionalization, allowing chemists to explore diverse pharmacophores. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, 4-bromo-2-(1S)-1-hydroxyethylphenol has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. For instance, researchers have reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing both the efficiency and selectivity of these reactions.

The environmental impact of 4-bromo-2-(1S)-1-hydroxyethylphenol is another area of active research. Studies have shown that this compound undergoes biodegradation under specific environmental conditions, which is crucial for assessing its safety in industrial and agricultural applications. Regulatory agencies are increasingly focusing on such compounds to ensure they meet stringent environmental standards.

In conclusion, 4-bromo-2-(1S)-1-hydroxyethylphenol stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and functionalization strategies, positions it as a key player in future research and development efforts. As our understanding of this compound continues to grow, so too will its potential to contribute to solving some of the most pressing challenges in science and technology.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD